Cas no 67205-70-3 (2-(dipropylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile)

2-(dipropylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile structure
67205-70-3 structure
Product Name:2-(dipropylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile
CAS No:67205-70-3
MF:C14H14F3N3
MW:281.27627325058
CID:1713973
PubChem ID:3050970
Update Time:2025-04-21

2-(dipropylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(dipropylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile
    • 1,4-Benzenedicarbonitrile, 2-(dipropylamino)-3,5,6-trifluoro-
    • CHEMBL3248220
    • DTXSID40217519
    • 67205-70-3
    • BRN 2878547
    • 2-(Dipropylamino)-3,5,6-trifluoro-1,4-benzenedicarbonitrile
    • Inchi: 1S/C14H14F3N3/c1-3-5-20(6-4-2)14-10(8-19)12(16)11(15)9(7-18)13(14)17/h3-6H2,1-2H3
    • InChI Key: MOQOSQYVIZYXMK-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C(=C(C(C#N)=C1N(CCC)CCC)F)F

Computed Properties

  • Exact Mass: 281.11412
  • Monoisotopic Mass: 281.11398195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.82
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